Cas no 1935152-32-1 (methyl 6-amino-2H,3H-pyrazolo3,2-b1,3oxazole-7-carboxylate)

• Product Name: methyl 6-amino-2H,3H-pyrazolo3,2-b1,3oxazole-7-carboxylate
• CAS No: 1935152-32-1
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 5247312
• Update Time: 2025-06-12

methyl 6-amino-2H,3H-pyrazolo3,2-b1,3oxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-b]oxazole-7-carboxylic acid, 6-amino-2,3-dihydro-, methyl ester
• methyl 6-amino-2H,3H-pyrazolo3,2-b1,3oxazole-7-carboxylate

• Inchi： 1S/C7H9N3O3/c1-12-7(11)4-5(8)9-10-2-3-13-6(4)10/h2-3H2,1H3,(H2,8,9)
• InChI Key： SZJUFGZIWYNCHC-UHFFFAOYSA-N
• SMILES： O1CCN2N=C(N)C(C(OC)=O)=C12

Additional information on methyl 6-amino-2H,3H-pyrazolo3,2-b1,3oxazole-7-carboxylate

Comprehensive Overview of Methyl 6-Amino-2H,3H-Pyrazolo[3,2-b][1,3]Oxazole-7-Carboxylate (CAS No. 1935152-32-1)

Methyl 6-amino-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylate (CAS No. 1935152-32-1) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazolo-oxazole derivatives, which are increasingly studied for their unique structural and functional properties. The presence of both amino and carboxylate groups in its molecular framework makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for novel heterocyclic compounds like methyl 6-amino-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylate has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine and targeted therapies. The compound's CAS No. 1935152-32-1 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of methyl 6-amino-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylate involves multi-step organic reactions, often starting from readily available precursors. Its pyrazolo-oxazole core is notable for its stability and ability to participate in diverse chemical transformations, making it valuable for combinatorial chemistry. This adaptability addresses the rising need for high-throughput screening platforms in modern drug development.

From an environmental perspective, the compound's biodegradability and low ecotoxicity profile are under investigation, as sustainability becomes a critical focus in chemical manufacturing. Users often search for "green synthesis of pyrazolo-oxazole derivatives" or "eco-friendly heterocyclic compounds," highlighting the intersection of this compound with green chemistry trends. Its CAS No. 1935152-32-1 is also associated with patents exploring its use in crop protection formulations, responding to the agrochemical industry's demand for safer alternatives.

Analytical characterization of methyl 6-amino-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylate typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound's carboxylate ester functionality further enables derivatization, a feature frequently exploited in prodrug design strategies—a hot topic in pharmacokinetic optimization.

In material science, the pyrazolo[3,2-b][1,3]oxazole scaffold has shown promise in organic electronics due to its electron-rich structure. This aligns with searches for "heterocyclic compounds in OLEDs" or "organic semiconductors," demonstrating cross-disciplinary applications. The precise role of CAS No. 1935152-32-1 in these emerging technologies remains an active area of study.

Quality control protocols for methyl 6-amino-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylate emphasize batch-to-batch consistency, particularly for cGMP applications. Suppliers often highlight its high purity grade (>98%) to meet the specifications of preclinical research. Such details are crucial for laboratories investigating "scalable synthesis of nitrogen-rich heterocycles"—a common query in process chemistry forums.

The intellectual property landscape surrounding CAS No. 1935152-32-1 reveals its inclusion in several patent families, particularly those covering small molecule therapeutics. This correlates with increasing searches for "patented heterocyclic drug candidates" among pharmaceutical professionals. Its molecular architecture allows for strategic modifications to enhance target selectivity—a key consideration in precision medicine approaches.

Future research directions for methyl 6-amino-2H,3H-pyrazolo[3,2-b][1,3]oxazole-7-carboxylate may explore its structure-activity relationships in greater depth, especially regarding metabolic stability and oral bioavailability. These parameters dominate current discussions in medicinal chemistry, as evidenced by frequent searches for "improving drug-like properties of heterocycles." The compound's balanced lipophilicity, inferred from its ester and amino functionalities, positions it favorably for such investigations.